Cobalt;gold

Specification

• CAS No.: 908861-94-9
• Molecular Formula: Au3Co
• Molecular Weight: 649.83290 g/mol
• IUPAC Name: cobalt;gold
• Standard InChI: InChI=1S/3Au.Co
• Standard InChI Key: SUBKKGZCOFBPCM-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Au].[Au].[Au]

Introduction

Historical Development and Synthesis Methods

Early Discoveries and Metallurgical Innovations

Cobalt was first isolated by Georg Brandt in 1735, while gold has been utilized since antiquity. The systematic study of cobalt-gold systems began in the early 20th century, driven by the demand for stable electrical resistance materials. In 1935, Thomas investigated Au-Co alloys containing 0.75–5% cobalt, revealing their low temperature coefficients of resistance and high thermoelectric power against copper. These alloys were synthesized via arc melting under inert atmospheres, followed by annealing to achieve homogenization.

Modern Synthesis Techniques

Recent advancements include:

• Mechanochemical Synthesis: Ball milling of Au and Co powders to form intermetallic phases (e.g., Al$_2$Au-Co composites).

• Electrolytic Deposition: Cobalt-doped gold coatings (0.2–5 µm thickness) with hardness values of ~150 HV, used in industrial applications.

• Spark Plasma Synthesis: Gas-phase production of Au/Co nanoparticles (24–64 at.% Co) for catalytic hydrogen generation.

Structural and Chemical Properties

Crystallographic Features

Cobalt-gold alloys exhibit face-centered cubic (FCC) or hexagonal close-packed (HCP) structures, depending on composition and processing. For example:

• AuCo Alloys: FCC lattice with a = 4.07 Å, showing partial miscibility at room temperature.

• Au/Co Coatings: Nanocrystalline structures with grain sizes <100 nm, enhancing wear resistance.

Property	AuCo (2.2% Co)	Au/Co Coating
Density (g/cm³)	17.5	17.5
Hardness (HV)	1043	150
Resistivity (nΩ·m)	62.4	5 (contact)
Thermal Conductivity (W/m·K)	100	N/A

Thermoelectric and Magnetic Behavior

Cobalt introduces ferromagnetic ordering into gold matrices, with Curie temperatures exceeding 300 K for Co-rich alloys. The thermoelectric power of Au-Co against copper reaches 8 µV/K, making them suitable for precision resistors.

Applications in Industry and Technology

Electrical Resistance Standards

Au-Co alloys with 1.5–2.5% cobalt exhibit near-zero temperature coefficients of resistance (t$^\circ$R = 0) after heat treatment, ideal for stable resistors in metrology.

Corrosion-Resistant Coatings

Electrolytically deposited Au-Co coatings (MIL-G-45240C compliant) are applied in aerospace connectors and medical devices due to their:

• High corrosion resistance (salt spray >500 hours).

• Low contact resistance (<5 mΩ).

Catalytic Hydrogen Generation

Au/Co nanoparticles (24–64 at.% Co) synthesized via spark plasma methods demonstrate exceptional activity in ammonia borane decomposition, achieving hydrogen production rates of 450 mL/min·g$^{-1}$.

Recent Advances and Future Directions

Nanoparticle Engineering

The 2022 breakthrough in continuous spark plasma synthesis enables scalable production of Au/Co/CoO nanoparticles with tunable compositions. These materials show promise in fuel cell technologies and portable hydrogen storage systems.

Intermetallic Phase Exploration

Studies on Al$_2$Au-Co composites reveal phase transformations during annealing (e.g., formation of AlAu$_4$), suggesting pathways for designing high-strength, lightweight alloys.